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Compound of Interest

Compound Name: Dalmelitinib

Cat. No.: B10788506 Get Quote

Researchers and scientists handling Dalmelitinib must adhere to strict disposal procedures to

ensure personnel safety and environmental protection. This guide provides essential

information on the proper disposal of Dalmelitinib waste, in line with safety data sheet

recommendations and general laboratory best practices.

Hazard Profile of Dalmelitinib
Dalmelitinib is classified as harmful if swallowed and is very toxic to aquatic life with long-

lasting effects[1]. Due to its environmental toxicity, it is imperative to prevent its release into the

environment by avoiding disposal down the drain or in regular trash.

Hazard Statement GHS Classification Precautionary Statement

H302: Harmful if swallowed
Acute toxicity, Oral (Category

4)

P264: Wash skin thoroughly

after handling.

H410: Very toxic to aquatic life

with long lasting effects

Acute aquatic toxicity

(Category 1), Chronic aquatic

toxicity (Category 1)

P273: Avoid release to the

environment.

P391: Collect spillage.

P501: Dispose of contents/

container to an approved

waste disposal plant.[1]
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Step-by-Step Disposal Protocol for Dalmelitinib
Waste
The overriding principle for managing laboratory waste is to have a disposal plan in place

before beginning any experiment[2]. All personnel handling Dalmelitinib must be trained on

these procedures.

1. Waste Segregation and Collection:

Identify Waste Streams: Differentiate between the following types of Dalmelitinib waste:

Solid Waste: Contaminated personal protective equipment (PPE) such as gloves and lab

coats, empty vials, and contaminated lab supplies (e.g., pipette tips, weighing paper).

Liquid Waste: Unused or expired Dalmelitinib solutions, and solvents used for cleaning

contaminated glassware.

Use Designated Waste Containers:

Collect all Dalmelitinib-contaminated solid and liquid waste in separate, clearly labeled,

and sealed containers.

The containers must be appropriate for hazardous chemical waste and comply with your

institution's and local regulations.

Label the containers with "Hazardous Waste," "Dalmelitinib," and the appropriate hazard

symbols.

2. Personal Protective Equipment (PPE):

Always wear appropriate PPE when handling Dalmelitinib waste, including:

Safety goggles with side-shields[1][3].

Protective gloves[1][3].

Impervious clothing or a lab coat[1][3].
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A suitable respirator may be required for tasks that could generate dust or aerosols[1][3].

3. Spill Management:

In case of a spill, immediately contain the area.

Collect all spillage using appropriate absorbent materials[1].

Place the contaminated absorbent material into a designated hazardous waste container.

Clean the spill area thoroughly.

4. Storage of Waste:

Store Dalmelitinib waste containers in a designated, secure, and well-ventilated satellite

accumulation area (SAA) within the laboratory[4].

Ensure the containers are tightly sealed to prevent leaks or spills.

5. Final Disposal:

Do Not Dispose in Regular Trash or Down the Drain: Due to its high aquatic toxicity,

Dalmelitinib must not be disposed of in the sanitary sewer system or as regular solid

waste[1][5].

Engage a Licensed Waste Disposal Vendor: The disposal of Dalmelitinib waste must be

handled by an approved and licensed hazardous waste disposal company[1][6]. Your

institution's Environmental Health and Safety (EHS) department can provide guidance on the

approved vendors and procedures.

Documentation: Maintain accurate records of the waste generated, including the quantity

and date of disposal, in accordance with your institution's policies and local regulations.

Experimental Workflow and Disposal Logic
The following diagram illustrates the decision-making process and workflow for the proper

handling and disposal of Dalmelitinib waste in a laboratory setting.
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Caption: Workflow for the safe handling and disposal of Dalmelitinib waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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